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Compound of Interest

Compound Name: 3-Methylpentyl acetate

CAS No.: 35897-13-3

Cat. No.: B1364131

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

various esters sharing the molecular formula C8H16O2. These compounds, while isomeric,

exhibit distinct physical characteristics that are crucial for their application in research and

industrial settings, including their use as solvents, flavoring agents, and in the synthesis of

more complex molecules. This document summarizes key quantitative data, details relevant

experimental protocols for property determination, and visualizes associated workflows.

Introduction to C8H16O2 Esters
Esters with the chemical formula C8H16O2 are a group of isomers with a molecular weight of

approximately 144.21 g/mol .[1][2][3][4][5][6][7][8] They are generally characterized as colorless

liquids, many of which possess distinct fruity odors. This characteristic aroma leads to their

widespread use in the flavor and fragrance industries.[1][3][4][9][10] In scientific and

pharmaceutical applications, their properties as moderately volatile, low-toxicity solvents are

highly valued.[3][4][9][11] Understanding the specific physical properties of each isomer, such
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as boiling point, melting point, density, and refractive index, is fundamental for their proper

selection and use in experimental and developmental work.

Comparative Physical Properties of C8H16O2
Isomers
The following table summarizes the key physical properties of several common C8H16O2

esters. These values have been compiled from various chemical databases and publications.

Note that reported values can vary slightly depending on the experimental conditions (e.g.,

pressure, temperature) and purity of the sample.

Ester

Name

CAS

Number

Molar

Mass (

g/mol )

Boiling

Point (°C)

Melting

Point (°C)

Density

(g/cm³)

Refractive

Index

(n20/D)

Hexyl

Acetate
142-92-7 144.21

168 -

172[3][12]

[13]

-80 to

-80.9[9][14]

0.867 -

0.878 @

15-25°C[9]

[12][14]

1.407 -

1.411[3]

[12]

Butyl

Butyrate
109-21-7

144.21[1]

[4]

164 -

165[4]
-91.5[1][10]

0.869 @

20-25°C[1]

[10]

1.400 -

1.406[1][4]

[10]

Ethyl

Caproate
123-66-0

144.21[2]

[5][6]

166 -

168[2][5]

[15]

-67[15][16]

0.869 -

0.873 @

20°C[2][5]

[16]

1.406 -

1.409[2]

[15][16]

Propyl

Pentanoat

e

141-06-0 144.21
164 -

168[17]

-70.7 to

-71[17]

~0.87

(calculated

)

~1.40

(calculated

)

Experimental Protocols for Property Determination
Accurate determination of physical properties is essential for compound verification and quality

control. Below are detailed methodologies for measuring the key properties listed above.
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The Thiele tube method is a convenient micro-method for determining the boiling point of a

liquid sample.[18]

Apparatus: Thiele tube, mineral oil, thermometer, small test tube (Durham tube), capillary

tube (sealed at one end), rubber band.

Procedure:

Fill the Thiele tube with mineral oil to a level just above the top of the side arm.

Add 0.5 mL of the C8H16O2 ester sample into the small test tube.

Place the capillary tube into the test tube with the open end submerged in the liquid.[18]

Attach the test tube to the thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

Place the assembly into the Thiele tube, immersing the sample and thermometer bulb in

the oil.[18]

Gently heat the side arm of the Thiele tube with a microburner. This design promotes

convection and ensures uniform heating of the oil bath.

As the temperature rises, air trapped in the capillary tube will escape. Upon reaching the

boiling point, a rapid and continuous stream of bubbles will emerge from the capillary tube.

[18]

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid

is just drawn back into the capillary tube.[19] This indicates that the vapor pressure of the

sample equals the atmospheric pressure.[19]

Record the temperature. For accuracy, allow the apparatus to cool further, then reheat to

obtain a second reading.

This method provides a highly accurate measurement of liquid density.
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Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary), analytical balance, C8H16O2 ester sample, distilled water, and a constant

temperature water bath.

Procedure:

Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer on an analytical balance and record its mass (m1).[20]

Fill the pycnometer with distilled water and insert the stopper, ensuring the capillary is

filled and any excess water is wiped from the outside.

Place the filled pycnometer in a constant temperature water bath (e.g., 20°C or 25°C) until

it reaches thermal equilibrium.

Remove the pycnometer, dry the exterior completely, and weigh it. Record this mass (m2).

Empty and dry the pycnometer again.

Fill the pycnometer with the C8H16O2 ester sample, following the same procedure of

inserting the stopper, equilibrating in the water bath, and drying the exterior.

Weigh the pycnometer filled with the ester and record the mass (m3).

Calculation:

Mass of water = m2 - m1

Volume of pycnometer (V) = (Mass of water) / (Density of water at the specific

temperature)

Mass of ester = m3 - m1

Density of ester (ρ) = (Mass of ester) / V[20]

Visualization of Key Workflows
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The following diagrams, created using the DOT language, illustrate common experimental

workflows relevant to the analysis and isolation of C8H16O2 esters.

Physical Property Determination Workflow

Obtain pure C8H16O2
Ester Sample

Boiling Point Determination
(e.g., Thiele Tube)

Density Measurement
(e.g., Pycnometer)

Refractive Index Measurement
(Refractometer)

Record Data:
Temp, Pressure, Mass, Volume

Calculate Final Properties
(Density, etc.)

Report and Compare
with Literature Values

Click to download full resolution via product page

Caption: General workflow for determining the physical properties of a liquid ester sample.
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GC-MS Analysis Workflow

Sample Preparation
(Dilute ester in solvent)

Injection Port
(Vaporization)

GC Column
(Separation by boiling point

and polarity)

MS Ion Source
(Ionization & Fragmentation)

Mass Analyzer
(Separation by m/z ratio)

Detector

Data System
(Generate Chromatogram

& Mass Spectrum)

Click to download full resolution via product page

Caption: Workflow for GC-MS, a technique to separate and identify volatile compounds like

esters.[21][22]
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Soxhlet Extraction Workflow

Start: Heat Solvent Flask

Solvent Vaporizes
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Vapor Condenses
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Ester is Extracted
from Solid Sample

Solvent Chamber Fills
and Siphons back to Flask

Cycle Repeats

Concentrated
Ester Solution

Continuous Extraction

Click to download full resolution via product page

Caption: A workflow for isolating natural esters from a solid matrix using Soxhlet extraction.[23]

[24][25]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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